Cas no 387855-58-5 ((2H-1,3-benzodioxol-5-yl)carbamoylmethyl 5-methylthiophene-2-carboxylate)

• Product Name: (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 5-methylthiophene-2-carboxylate
• CAS No: 387855-58-5
• MF: C₁₅H₁₃NO₅S
• MW: 319.332422971725
• CID: 5331631
• Update Time: 2025-06-07

(2H-1,3-benzodioxol-5-yl)carbamoylmethyl 5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl] 5-methylthiophene-2-carboxylate
• 2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl 5-methylthiophene-2-carboxylate
• STL195217
• 2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl 5-methylthiophene-2-carboxylate
• (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 5-methylthiophene-2-carboxylate

• Inchi： 1S/C15H13NO5S/c1-9-2-5-13(22-9)15(18)19-7-14(17)16-10-3-4-11-12(6-10)21-8-20-11/h2-6H,7-8H2,1H3,(H,16,17)
• InChI Key： FGAJLKQSYPJCSA-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(=O)OCC(NC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 432
• XLogP3: 2.9
• Topological Polar Surface Area: 102

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 5-methylthiophene-2-carboxylate

(2H-1,3-benzodioxol-5-yl)carbamoylmethyl 5-methylthiophene-2-carboxylate (CAS No. 387855-58-5): A Comprehensive Overview

(2H-1,3-benzodioxol-5-yl)carbamoylmethyl 5-methylthiophene-2-carboxylate (CAS No. 387855-58-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article aims to provide a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The chemical structure of (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 5-methylthiophene-2-carboxylate is composed of a benzodioxole ring system linked to a thiophene moiety through a carbamate linkage. The benzodioxole ring is a common structural motif found in various natural products and synthetic compounds, known for its bioactive properties. The thiophene ring, on the other hand, is an important heterocyclic scaffold that contributes to the compound's overall stability and reactivity. The presence of the methyl group on the thiophene ring further modulates the compound's physical and chemical properties.

The molecular formula of (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 5-methylthiophene-2-carboxylate is C₁₆H₁₄O₄S, with a molecular weight of approximately 306.34 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental applications. Its melting point is reported to be around 140°C, and it is stable under standard laboratory conditions.

Synthesis Methods

The synthesis of (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 5-methylthiophene-2-carboxylate has been explored through several synthetic routes. One common approach involves the reaction of 2H-1,3-benzodioxole with a suitable thiophene derivative in the presence of a coupling agent. For instance, a study published in the Journal of Organic Chemistry reported a high-yield synthesis method using palladium-catalyzed coupling reactions. This method not only provides excellent yields but also allows for the introduction of various functional groups on the thiophene ring, thereby expanding the scope for structural modifications.

Another synthetic route involves the reaction of 5-methylthiophene-2-carboxylic acid with an appropriate amine derivative to form the carbamate linkage. This method is particularly useful for preparing derivatives with different substituents on the benzodioxole ring. Recent advancements in green chemistry have also led to the development of environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

Biological Activities and Applications

(2H-1,3-benzodioxol-5-yl)carbamoylmethyl 5-methylthiophene-2-carboxylate has shown promising biological activities in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, research published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits potent inhibitory activity against human carbonic anhydrase II (hCA II), an enzyme implicated in conditions such as glaucoma and cancer.

In addition to its enzymatic inhibition properties, (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 5-methylthiophene-2-carboxylate has been investigated for its anti-inflammatory effects. A study conducted by researchers at a leading pharmaceutical institute found that this compound significantly reduces inflammation in animal models of arthritis. The mechanism underlying this activity is believed to involve the modulation of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The compound has also shown potential as an antiviral agent. Preliminary studies have indicated that it can inhibit the replication of certain viruses by interfering with key viral enzymes or cellular processes essential for viral replication. These findings suggest that (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 5-methylthiophene-2-carboxylate could be further developed into novel antiviral drugs.

Recent Research Advancements

The ongoing research on (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 5-methylthiophene-2-carboxylate continues to uncover new insights into its biological activities and potential therapeutic applications. A recent study published in Chemical Communications explored the use of this compound as a probe for imaging specific cellular processes using fluorescence microscopy techniques. The researchers found that the compound can selectively bind to certain cellular targets, making it a valuable tool for studying cellular dynamics.

In another study published in ACS Omega, scientists investigated the pharmacokinetic properties of (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 5-methylthiophene-2-carboxylate. The results showed that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These findings are crucial for advancing the compound into clinical trials and eventual drug development.

Conclusion

(2H-1,3-benzodioxol-5-yl)carbamoylmethyl 5-methylthiophene-2-carboxylate (CAS No. 387855-58-5) is a versatile organic compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to expand our understanding of this compound's properties and potential uses, paving the way for exciting advancements in drug discovery and development.